![molecular formula C12H20ClNO2 B2981378 3-(2-Bicyclo[2.2.2]oct-5-enylmethylamino)propanoic acid;hydrochloride CAS No. 2567502-15-0](/img/structure/B2981378.png)
3-(2-Bicyclo[2.2.2]oct-5-enylmethylamino)propanoic acid;hydrochloride
Overview
Description
The compound “3-(2-Bicyclo[2.2.2]oct-5-enylmethylamino)propanoic acid;hydrochloride” is a chemical compound that is offered by several chemical suppliers . It is related to the class of compounds known as bicyclic amino acids .
Synthesis Analysis
The synthesis of related compounds involves the stereoselective functionalization of an N-protected derivative of endo-3-aminobicyclo[2.2.2]oct-5-ene-2-carboxylic acid . The synthesis of propellanes containing a bicyclo[2.2.2]octene unit has been achieved via sequential usage of the Diels–Alder reaction, C-allylation, and ring-closing metathesis (RCM) as key steps .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of related compounds include the Diels–Alder reaction, C-allylation, and ring-closing metathesis (RCM) . These reactions are key steps in the synthesis of propellane derivatives containing a bicyclo[2.2.2]octene unit .Scientific Research Applications
Metal-Organic Frameworks (MOFs)
This compound is utilized in the synthesis of MOFs, which are structures composed of metal ions coordinated to organic ligands to form one-, two-, or three-dimensional networks. They have a variety of applications due to their high surface area, porosity, and the ability to tailor their structures . MOFs can be used for gas storage, separation, and catalysis.
Material Science
The compound’s unique bicyclic structure contributes to the development of new materials with enhanced properties. It can be used to create polymers with specific characteristics, such as increased thermal stability or improved mechanical strength .
Synthetic Chemistry
As a building block in synthetic chemistry, this compound can be used to construct complex molecules. Its rigid structure can impart stability to the molecules, making it useful in synthesizing new chemical entities with potential applications in various fields .
Future Directions
The future directions in the field of compounds containing a bicyclo[2.2.2]octene unit could involve the development of new synthetic methodologies and the exploration of their increasing role in chemistry and biology . The synthesis of propellanes containing a bicyclo[2.2.2]octene unit via olefin metathesis approach is less explored and could be a potential area of future research .
properties
IUPAC Name |
3-(2-bicyclo[2.2.2]oct-5-enylmethylamino)propanoic acid;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO2.ClH/c14-12(15)5-6-13-8-11-7-9-1-3-10(11)4-2-9;/h1,3,9-11,13H,2,4-8H2,(H,14,15);1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HTGMRXRCTSOWKX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2C=CC1CC2CNCCC(=O)O.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.74 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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